N-(4-ethoxyphenyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H26N4O3/c1-2-30-20-10-8-19(9-11-20)27-24(29)18-12-14-28(15-13-18)22-16-23(26-17-25-22)31-21-6-4-3-5-7-21/h3-11,16-18H,2,12-15H2,1H3,(H,27,29)
• InChI Key: GMVREJYCLHLFOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C3=CC(=NC=N3)OC4=CC=CC=C4
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

N-(4-ethoxyphenyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide, also known as EPPC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Evaluation

• Research has focused on synthesizing derivatives of pyrimidines with substituted phenyl groups to evaluate their analgesic and anti-inflammatory properties. One study achieved this by cyclization of certain formamidine in the presence of dry HCl, followed by nucleophilic substitution. This process yielded compounds that were more potent than standard drugs, with very low ulcer indexes for the potent compounds (Chhabria, Bhatt, Raval, & Oza, 2007).

Antiviral Applications

• Further investigation into piperidine-4-yl-aminopyrimidines has led to the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs) targeting HIV-1. The synthesis and evaluation of N-phenyl piperidine analogs yielded compounds with potent activity against both wild-type HIV-1 and a range of NNRTI-resistant mutant viruses (Tang et al., 2010).

Cancer Research

• The discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors represents a significant advancement in cancer research. One analog demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma model after oral administration, leading to its advancement into phase I clinical trials (Schroeder et al., 2009).